16,25-Dihydroxy-20,24-epoxy-9,19-cyclolanostan-3-one
Overview
Description
Dtxsid40953364 is a natural product found in Parthenium argentatum with data available.
Scientific Research Applications
Anticorrosive Coatings
Epoxy polymers and their composites have been developed as potential anticorrosive coatings for carbon steel in marine environments, such as 3.5% NaCl solutions. These coatings are formulated to protect against corrosion, leveraging the chemical resistance and durability of epoxy-based materials (Hsissou, 2021).
Adhesive Properties
Epoxy polymers, such as diglycidyl ether of bisphenol A (DGEBA) cured with diethanolamine, have been extensively studied for their cure mechanisms and resulting adhesive properties. These materials are vital in various applications, including electronic packaging and structural adhesives, due to their high strength and chemical resistance (McCoy et al., 2016).
Enhanced Mechanical Properties
Incorporating inorganic nanoparticles, such as titanium dioxide, into epoxy resins can significantly improve their mechanical properties, including toughness, tensile strength, and resistance to crack propagation. These advancements have expanded the use of epoxy nanocomposites in industries such as automotive and aerospace (Pinto et al., 2015).
Antioxidant Activity Analysis
Epoxy compounds and their derivatives have been analyzed for their antioxidant activities, utilizing various assays to understand their potential in medical and pharmaceutical applications. This includes studying the structure-activity relationships of compounds with epoxy groups to design better antioxidant agents (Munteanu & Apetrei, 2021).
properties
Product Name |
16,25-Dihydroxy-20,24-epoxy-9,19-cyclolanostan-3-one |
|---|---|
Molecular Formula |
C30H48O4 |
Molecular Weight |
472.7 g/mol |
IUPAC Name |
(11S,12S,14S,15R,16R)-14-hydroxy-15-[(2S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one |
InChI |
InChI=1S/C30H48O4/c1-24(2)19-8-9-20-27(6)16-18(31)23(28(7)12-11-22(34-28)25(3,4)33)26(27,5)14-15-30(20)17-29(19,30)13-10-21(24)32/h18-20,22-23,31,33H,8-17H2,1-7H3/t18-,19?,20-,22?,23-,26+,27-,28-,29?,30?/m0/s1 |
InChI Key |
RBRKRLQNZMJOLD-WSZNCIIPSA-N |
Isomeric SMILES |
C[C@]12CCC34CC35CCC(=O)C(C5CC[C@H]4[C@@]1(C[C@@H]([C@@H]2[C@@]6(CCC(O6)C(C)(C)O)C)O)C)(C)C |
Canonical SMILES |
CC1(C2CCC3C4(CC(C(C4(CCC35C2(C5)CCC1=O)C)C6(CCC(O6)C(C)(C)O)C)O)C)C |
synonyms |
argentatin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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